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Compound of Interest

Compound Name: C.l. Acid blue 158

Cat. No.: B1201952

An In-Depth Technical Guide to C.I. Acid Blue 158

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and analysis of C.I. Acid Blue 158 (CAS: 6370-08-7; C.l.: 14880). The information is
intended for researchers, scientists, and professionals in drug development and related fields
who may utilize this dye in various applications.

Chemical Structure and Identification

C.l. Acid Blue 158 is a metallized acid dye, specifically a 1:1 chromium complex of a monoazo
parent structure. The core azo dye is synthesized from the diazotization of 4-amino-3-
hydroxynaphthalene-1-sulfonic acid and its subsequent coupling to 8-hydroxynaphthalene-1-
sulfonic acid. The final complex is formed by chelating this azo ligand with a chromium(lIl) ion.
The coordination of the chromium ion with the hydroxyl and azo groups enhances the dye's
stability and fastness properties.

Diagram: Chemical Structure of C.I. Acid Blue 158
Caption: 2D structure of C.lI. Acid Blue 158 chromium complex.
The most accurate representation of the commercial product is its disodium salt.

Table 1: Chemical Identifiers
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Identifier Value

C.I. Name Acid Blue 158

C.l. Number 14880

CAS Number 6370-08-7[1][2][3][4][5]
Molecular Formula C20H11CrN2Na209S2
Molecular Weight 585.41 g/mol

Acid Blue 2G, Chromacyl Blue GG, Neolan Blue

2G, Disodium hydroxy[3-hydroxy-4-[(1-hydroxy-
Synonyms

8-sulpho-2-naphthyl)azo]naphthalene-1-

sulphonato(4-)]chromate(2-)[1][2][3]

Physicochemical and Tinctorial Properties

C.l. Acid Blue 158 is a dark blue powder that is soluble in water and alcohol.[2][3] Its
properties are characteristic of a metallized acid dye, exhibiting good stability and specific color
changes in response to different chemical environments.

Table 2: Physicochemical Properties

Property Value

Physical Appearance Dark blue powder[3]
Solubility in Water Soluble; 80-90 g/L at 90°C
pH of 1% Solution 6.0-8.0

Boiling Point 508.4°C at 760 mmHg|[2]
Flash Point 261.3°C[2]

Density 1.29 g/cm3[2]

Table 3: Tinctorial and Fastness Properties
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Property Description / Rating

Hue in Solution Greenish-blue

Turns blackish-green; reverts to blue upon
dilution[2][3]

Behavior in H2SOa

Exhibits a purple color in concentrated
solution[2][3]

Behavior in NaOH

Light Fastness (AATCC) 5 -6 (on a scale of 1 to 8)[2][4]
Soaping Fastness (ISO) 3
Perspiration Fastness (1ISO) 4

Experimental Protocols
Synthesis Workflow

The industrial synthesis of C.I. Acid Blue 158 is a multi-step process involving diazotization,
azo coupling, and metallization.[3]

Diagram: Synthesis Workflow for C.l. Acid Blue 158
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Synthesis of C.I. Acid Blue 158

Reagents

4-Amino-3-hydroxynaphthalene-1-sulfonic acid
+

NaNO: + HCI (0-5°C)
T

zFormation of diazonium salt

[Step 1: Diazotization]

Formation of diazonium salt

Diazonium Salt Intermediate

Electrophilic Aromatic Substitution

[Step 2: Azo Coupling]

Reagents

(Alkaline Medium)
/

Ei-Hydroxynaphthalene-1-sulfonic acitﬁ

Reagents

Chromium Salt Solution
(e.g., Chromium Sulfate)
+

Heat (e.g., 115°C)

Azo Dye Ligand (Unmetallized)

Chelation /
[Step 3 Metallization)

Final Product:
C.l. Acid Blue 158

Click to download full resolution via product page

Caption: Key stages in the synthesis of C.I. Acid Blue 158.
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Representative Laboratory-Scale Synthesis Protocol

While a specific, detailed protocol for C.I. Acid Blue 158 is not readily available in the
literature, a representative procedure for a 1:1 chromium complex azo dye can be outlined
based on general methods.[6][7]

Disclaimer: This is a generalized protocol and requires optimization for C.l. Acid Blue 158.
Standard laboratory safety procedures must be followed.

o Diazotization:

o Dissolve one molar equivalent of 4-amino-3-hydroxynaphthalene-1-sulfonic acid in dilute
hydrochloric acid.

o Cool the solution to 0-5°C in an ice bath with constant stirring.

o Slowly add a solution of one molar equivalent of sodium nitrite (NaNO:2) dissolved in water,
keeping the temperature below 5°C.

o Stir the mixture for 30-60 minutes at this temperature to ensure complete formation of the
diazonium salt.

e Azo Coupling:

o In a separate vessel, dissolve one molar equivalent of 8-hydroxynaphthalene-1-sulfonic
acid in a dilute aqueous solution of sodium hydroxide or sodium carbonate to form the
phenoxide.

o Cool this coupling component solution to 5-10°C.

o Slowly add the previously prepared diazonium salt solution to the coupling component
solution with vigorous stirring.

o Maintain the pH in the alkaline range (pH 8-10) during the addition by adding sodium
carbonate solution as needed.

o Stir the reaction mixture for 2-4 hours, allowing it to slowly warm to room temperature. The
formation of the unmetallized azo dye will be indicated by a deep color change.
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o Metallization:

o To the slurry of the azo dye ligand, add an aqueous solution containing one molar
equivalent of a chromium(lll) salt (e.g., chromium(lll) sulfate or chromium(lll) chloride).

o Adjust the pH to a weakly acidic range (pH 4-6) using a suitable buffer or acid.

o Heat the reaction mixture to 80-115°C and maintain this temperature for several hours
(e.g., 2-7 hours) with continuous stirring.[3]

o Monitor the reaction completion via thin-layer chromatography (TLC).

o Once the reaction is complete, cool the mixture and precipitate the dye by adding sodium
chloride ("salting out").

o Filter the solid product, wash with a brine solution, and dry in an oven at 60-70°C.

Representative Analytical Protocol: HPLC-UV/Vis

A specific, validated HPLC method for C.I. Acid Blue 158 is not published. However, a general
reverse-phase HPLC method, suitable for the analysis of sulfonated acid dyes, can be
employed.

e |nstrumentation and Columns:

o High-Performance Liquid Chromatograph with a Diode Array Detector (DAD) or a variable
wavelength UV/Vis detector.

o Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 um particle size).
e Mobile Phase and Elution:

o Mobile Phase A: Ammonium acetate buffer (e.g., 20 mM, pH 6.5) or a similar ion-pairing
agent in water.

o Mobile Phase B: Acetonitrile or Methanol.

o Elution: A gradient elution is typically used. For example:
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Start with 10-20% B.

Linearly increase to 70-80% B over 20-30 minutes.

Hold for 5 minutes.

Return to initial conditions and equilibrate for 10 minutes.

o Flow Rate: 1.0 mL/min.

o Detection Wavelength: Monitor at the visible wavelength of maximum absorbance (Amax),
which for similar blue azo dyes is typically in the 550-650 nm range. A DAD allows for full
spectrum acquisition.

e Sample Preparation:
o Prepare a stock solution of C.I. Acid Blue 158 in water or a water/methanol mixture.
o Create a series of calibration standards by diluting the stock solution.
o Filter all samples and standards through a 0.45 um syringe filter before injection.

Applications and Significance

C.l. Acid Blue 158 is primarily used as a dye for proteinaceous and polyamide substrates.

Textile Industry: It is widely used for dyeing wool, silk, and nylon, as well as for printing on
these fabrics. Its good fastness properties make it suitable for apparel and carpets.[2][3]

o Leather Industry: Used for coloring leather goods.[3]

o Other Industrial Uses: It finds application in the coloration of industrial cleaning products,
soaps, and detergents.[4]

» Research Applications: As a multifunctional dye, it can be used as a biological stain for
observing and analyzing cellular structures and for tracking biomolecules in various
experimental settings.[8][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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